3-[(4-methoxybenzyl)thio]-5,7-dimethyl[1,2,4]triazolo[4,3-a]pyrimidine

• IUPAC Name: 3-[(4-methoxyphenyl)methylsulfanyl]-5,7-dimethyl-[1,2,4]triazolo[4,3-a]pyrimidine
• InChI: InChI=1S/C15H16N4OS/c1-10-8-11(2)19-14(16-10)17-18-15(19)21-9-12-4-6-13(20-3)7-5-12/h4-8H,9H2,1-3H3
• InChI Key: WUSHEUFRFCVIDE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=NN=C(N12)SCC3=CC=C(C=C3)OC)C
• Molecular Formula: C15H16N4OS
• Molecular Weight: 300.4 g/mol

Description

3-[(4-methoxybenzyl)thio]-5,7-dimethyl[1,2,4]triazolo[4,3-a]pyrimidine is a chemical compound that has gained attention in scientific research due to its potential use as a therapeutic agent. This compound belongs to the class of triazolopyrimidines and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations in lab experiments.

Mechanism of Action

The mechanism of action of 3-[(4-methoxybenzyl)thio]-5,7-dimethyl[1,2,4]triazolo[4,3-a]pyrimidine is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of enzymes involved in DNA replication and cell division, leading to the inhibition of cancer cell growth. Additionally, this compound has been shown to disrupt the cell membrane of bacteria, leading to their death.
Biochemical and Physiological Effects:
Studies have shown that 3-[(4-methoxybenzyl)thio]-5,7-dimethyl[1,2,4]triazolo[4,3-a]pyrimidine has a low toxicity profile and does not have significant effects on normal cells. However, it has been shown to have significant effects on cancer cells and bacteria. This compound has been shown to induce apoptosis in cancer cells, leading to their death. Additionally, it has been shown to inhibit the growth of various bacterial strains.

Advantages and Limitations for Lab Experiments

One advantage of 3-[(4-methoxybenzyl)thio]-5,7-dimethyl[1,2,4]triazolo[4,3-a]pyrimidine is its low toxicity profile, which makes it a suitable candidate for further research as a therapeutic agent. Additionally, its ability to inhibit the growth of cancer cells and bacteria makes it a promising compound for further investigation. However, one limitation of this compound is its limited solubility in water, which may affect its efficacy in certain applications.

Future Directions

There are several future directions for research involving 3-[(4-methoxybenzyl)thio]-5,7-dimethyl[1,2,4]triazolo[4,3-a]pyrimidine. One potential direction is to investigate its potential as an antimicrobial agent in the treatment of bacterial infections. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify potential targets for its use as an anticancer agent. Other potential future directions include investigating its potential use in combination with other therapeutic agents and exploring its potential use in other scientific research fields.

Synthesis Methods

The synthesis of 3-[(4-methoxybenzyl)thio]-5,7-dimethyl[1,2,4]triazolo[4,3-a]pyrimidine involves the reaction of 4-methoxybenzyl chloride with 5,7-dimethyl-1H-1,2,4-triazolo[4,3-a]pyrimidine-2-thiol in the presence of a base such as potassium carbonate. The reaction takes place in an organic solvent such as dimethylformamide or dimethyl sulfoxide, and the product is obtained through purification by column chromatography.

Scientific Research Applications

3-[(4-methoxybenzyl)thio]-5,7-dimethyl[1,2,4]triazolo[4,3-a]pyrimidine has been studied for its potential use as a therapeutic agent in various scientific research fields. It has been shown to have antimicrobial properties and has been studied for its potential use in treating bacterial infections. Additionally, this compound has been investigated for its potential as an anticancer agent due to its ability to inhibit the proliferation of cancer cells.